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Compound of Interest

[1,4'-Bipiperidine]-1'-carbonyl!
Compound Name:
chloride

Cat. No.: B151784

Technical Guide: [1,4'-Bipiperidine]-1'-carbonyl
chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of [1,4'-Bipiperidine]-1'-carbonyl
chloride, a key intermediate in pharmaceutical synthesis. This document outlines its chemical
properties, including molecular weight and formula, and provides a detailed experimental
protocol for its synthesis.

Core Chemical Data

[1,4'-Bipiperidine]-1'-carbonyl chloride is commonly handled in its hydrochloride salt form for

increased stability. The properties of both the free base and the hydrochloride salt are detailed
below.
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[1,4'-Bipiperidine]-1'- [1,4"Bipiperidine]-1*

Property . carbonyl chloride
carbonyl chloride .
hydrochloride

Molecular Formula C11H19CIN20[1] C11H20CI2N20[2][3][4]I5]
Molecular Weight 230.73 g/mol [1] 267.19 g/mol [3][4][5][6]
CAS Number 103816-19-9[1] 143254-82-4[2][3][4][5]
Appearance Not specified White to off-white solid[5]

Under inert gas (nitrogen or

Storage Conditions Inert atmosphere, 2-8°CJ[1]
Argon) at 2-8°C[5]

Synthesis Pathway Overview

The following diagram illustrates a common synthetic route to produce [1,4'-Bipiperidine]-1'-
carbonyl chloride hydrochloride. This process typically involves the reaction of 1,4'-
bipiperidine with a phosgene equivalent, followed by the introduction of hydrochloric acid to
form the stable salt.
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Synthesis of [1,4'-Bipiperidine]-1'-carbonyl chloride HCI

Phosgene Equivalent

1,4'-Bipiperidine (e.g., Triphosgene)

Reaction in
inert solvent
(e.g., Dichloromethane)

[1,4'-Bipiperidine]-1'-carbonyl chloride Hydrochloric Acid
(Free Base) (in ether or dioxane)

Salt Formation

[1,4'-Bipiperidine]-1'-carbonyl chloride

Hydrochloride

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [[1,4'-Bipiperidine]-1'-carbonyl chloride molecular weight
and formula]. BenchChem, [2025]. [Online PDF]. Available at:
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molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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